Cas no 1613389-28-8 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-[(2-ethylhexyl)thio]-2-thienyl]-)

• Product Name: Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-[(2-ethylhexyl)thio]-2-thienyl]-
• CAS No: 1613389-28-8
• MF: C₃₄H₄₂S₆
• MW: 643.087281703949
• CID: 4477816
• PubChem ID: 132565036
• Update Time: 2025-04-24

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-[(2-ethylhexyl)thio]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-[(2-ethylhexyl)thio]-2-thienyl]-
• 4,8-Bis(5-((2-ethylhexyl)thio)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• 2,8-bis({5-[(2-ethylhexyl)sulfanyl]thiophen-2-yl})-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,11-pentaene
• F77681
• 4,8-bis[5-(2-ethylhexylsulfanyl)thiophen-2-yl]thieno[2,3-f][1]benzothiole
• 1613389-28-8

• Inchi： 1S/C34H42S6/c1-5-9-11-23(7-3)21-37-29-15-13-27(39-29)31-25-17-19-36-34(25)32(26-18-20-35-33(26)31)28-14-16-30(40-28)38-22-24(8-4)12-10-6-2/h13-20,23-24H,5-12,21-22H2,1-4H3
• InChI Key： WPOFHNVMLKEBQF-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C3=C(C=CS3)C(C3=CC=C(S3)SCC(CC)CCCC)=C3C=2C=CS3)S1)CC(CC)CCCC

Computed Properties

• Exact Mass: 642.16107838g/mol
• Monoisotopic Mass: 642.16107838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 164Ų